1-(3-methoxyphenyl)-6,7-dimethyl-6-azoniabicyclo[3.2.1]octane;bromide 1-(3-methoxyphenyl)-6,7-dimethyl-6-azoniabicyclo[3.2.1]octane;bromide
Brand Name: Vulcanchem
CAS No.: 56231-55-1
VCID: VC18430361
InChI: InChI=1S/C16H23NO.BrH/c1-12-16(9-5-7-14(11-16)17(12)2)13-6-4-8-15(10-13)18-3;/h4,6,8,10,12,14H,5,7,9,11H2,1-3H3;1H
SMILES:
Molecular Formula: C16H24BrNO
Molecular Weight: 326.27 g/mol

1-(3-methoxyphenyl)-6,7-dimethyl-6-azoniabicyclo[3.2.1]octane;bromide

CAS No.: 56231-55-1

Cat. No.: VC18430361

Molecular Formula: C16H24BrNO

Molecular Weight: 326.27 g/mol

* For research use only. Not for human or veterinary use.

1-(3-methoxyphenyl)-6,7-dimethyl-6-azoniabicyclo[3.2.1]octane;bromide - 56231-55-1

Specification

CAS No. 56231-55-1
Molecular Formula C16H24BrNO
Molecular Weight 326.27 g/mol
IUPAC Name 1-(3-methoxyphenyl)-6,7-dimethyl-6-azoniabicyclo[3.2.1]octane;bromide
Standard InChI InChI=1S/C16H23NO.BrH/c1-12-16(9-5-7-14(11-16)17(12)2)13-6-4-8-15(10-13)18-3;/h4,6,8,10,12,14H,5,7,9,11H2,1-3H3;1H
Standard InChI Key CGXKFWKNWWNYPV-UHFFFAOYSA-N
Canonical SMILES CC1C2(CCCC(C2)[NH+]1C)C3=CC(=CC=C3)OC.[Br-]

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a bicyclo[3.2.1]octane core, a bridged bicyclic system with nitrogen integrated into the framework. The 3-methoxyphenyl group is attached to position 1 of the bicyclic system, while methyl groups occupy positions 6 and 7. The quaternary ammonium center at position 6 is stabilized by a bromide counterion.

Table 1: Key Molecular Descriptors

PropertyValue
CAS Number56231-55-1
Molecular FormulaC16H24BrNO\text{C}_{16}\text{H}_{24}\text{BrNO}
Molecular Weight326.27 g/mol
IUPAC Name1-(3-Methoxyphenyl)-6,7-dimethyl-6-azoniabicyclo[3.2.1]octane; bromide
SMILESCC1C2(CCCC(C2)[NH+]1C)C3=CC(=CC=C3)OC.[Br-]

Spectral Characteristics

The compound’s structure has been confirmed via nuclear magnetic resonance (NMR) and mass spectrometry (MS). The 1H^1\text{H}-NMR spectrum reveals distinct signals for the methoxyphenyl aromatic protons (δ 6.8–7.3 ppm), methyl groups on the bicyclic system (δ 1.2–1.5 ppm), and the quaternary ammonium center.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis involves a multi-step sequence:

  • Cyclization: Precursors such as substituted pyrrolidines or piperidines undergo cyclization under basic conditions to form the azoniabicyclo[3.2.1]octane core.

  • Methylation: The nitrogen center is alkylated using methylating agents like methyl iodide.

  • Quaternization: Reaction with potassium bromide introduces the bromide counterion, completing the quaternary ammonium structure.

Table 2: Representative Synthetic Conditions

StepReagents/ConditionsYield (%)
CyclizationNaOH, EtOH, 80°C, 12 h65–70
MethylationCH3I, K2CO3, DMF, 60°C, 6 h80–85
QuaternizationKBr, H2O, RT, 3 h90–95

Scalability and Optimization

Industrial-scale production requires careful optimization of solvent systems and temperature control to minimize side reactions. Tetrahydrofuran (THF) and dimethylformamide (DMF) are preferred for their ability to dissolve intermediate species.

Chemical Reactivity and Stability

Oxidation and Reduction

  • Oxidation: Treatment with hydrogen peroxide (H2O2\text{H}_2\text{O}_2) yields N-oxide derivatives, altering the compound’s electronic properties.

  • Reduction: Lithium aluminum hydride (LiAlH4\text{LiAlH}_4) reduces the quaternary ammonium center to a tertiary amine, disrupting the bicyclic system.

Nucleophilic Substitution

The bromide ion can be replaced by other nucleophiles (e.g., chloride, iodide) under aqueous conditions, enabling modular derivatization.

Table 3: Reaction Profiles

Reaction TypeReagentsProducts
OxidationH2O2\text{H}_2\text{O}_2, AcOHN-Oxide derivatives
ReductionLiAlH4\text{LiAlH}_4, THFTertiary amine analogs
SubstitutionKI, H2OIodide-counterion compound

Pharmacological Applications

Acetylcholine Receptor Interactions

The compound’s quaternary ammonium group mimics the trimethylammonium moiety of acetylcholine, enabling competitive binding to muscarinic and nicotinic receptors. Studies suggest partial agonist activity at M2\text{M}_2-muscarinic subtypes, making it a candidate for neurological disorder research.

Structural-Activity Relationships (SAR)

  • Methoxy Group Position: The 3-methoxy configuration on the phenyl ring enhances lipid solubility, improving blood-brain barrier penetration.

  • Bicyclic Rigidity: The bicyclo[3.2.1]octane framework restricts conformational flexibility, increasing receptor selectivity.

Analytical Characterization

Chromatographic Methods

High-performance liquid chromatography (HPLC) with C18 columns and acetonitrile-water mobile phases resolves the compound from impurities (retention time: 8.2 min).

Spectroscopic Techniques

  • IR Spectroscopy: Stretching vibrations at 1250 cm1^{-1} (C-O of methoxy) and 750 cm1^{-1} (C-Br).

  • MS (ESI+): Major peak at m/z 249.1 corresponds to the cationic bicyclic fragment.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator